Potassium pyrophosphate
Overview
Description
Synthesis Analysis
The synthesis of potassium pyrophosphate can involve multiple methods, including the hydrothermal technique. A study details the hydrothermal synthesis of potassium iron (III) pyrophosphate, showcasing the versatility of synthesis methods for creating pyrophosphate compounds (Gopalakrishna et al., 2005).
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been extensively analyzed through X-ray crystallography and vibrational spectroscopy. For instance, the hydrated potassium hemimagnesium dihydrogen pyrophosphate KMg0.5H2P2O7·H2O's structure was elucidated, revealing its triclinic system and three-dimensional network formed by layers of PO4 double tetrahedra and MgO6 octahedra (Harcharras et al., 2003).
Chemical Reactions and Properties
This compound participates in various chemical reactions, especially those involving metal ions, due to its ability to form complex coordination compounds. The synthesis and thermal behavior of double copper and this compound, for example, highlight its reactivity and potential application as a fertilizer containing copper as a micronutrient (Ciopec et al., 2009).
Physical Properties Analysis
The physical properties of this compound and its derivatives have been a subject of study, with research focusing on the crystal structure, vibrational spectroscopy, and thermal stability. The layered potassium cobalt pyrophosphate dihydrate, K2Co3(P2O7)2·2H2O, serves as a notable example, highlighting its layered structure and significant specific surface area, which are crucial for its application as an electrocatalyst for oxygen evolution reaction (Che et al., 2020).
Scientific Research Applications
Osmotic Distillation in Fruit Juice Concentration
- Application : Potassium pyrophosphate has been used as a stripping solution in osmotic distillation of fruit juices. It effectively concentrated orange juice without altering its physicochemical characteristics, presenting a viable alternative to calcium chloride (Ongaratto et al., 2018).
Role in Agriculture
- Application : The interaction of potassium with phosphorus has shown to significantly improve growth and yield in sunflower plants on deficient soils in Northwest Pakistan. This suggests its potential role in agricultural applications, particularly in fertilization strategies (Amanullah & Khan, 2010).
Biomimetic Nanochannel Construction
- Application : A potassium channel activated by pyrophosphate was developed using isoniazid functionalized calix[4]arene, inspired by TRP ion channels. This innovation highlights its potential in creating biomimetic structures for various applications (Zhu et al., 2019).
Synthesis and Thermal Behavior
- Application : Research on the synthesis and thermal behavior of double copper and this compound, which can be used as a PK fertilizer, highlights its use in agricultural and environmental chemistry (Ciopec et al., 2009).
Spectrophotometry in Electroplating
- Application : In the electroplating industry, the concentration of this compound is measured using spectrophotometry for better accuracy and simplification of traditional methods (Shan, 2000).
Plasma Electrolytic Oxidation in Material Science
- Application : this compound's effect on plasma electrolytic oxidation process for AZ91 Mg alloy was examined, showing improved corrosion resistance and structural integrity in coated layers (Cho et al., 2009).
Hydrothermal Synthesis and Characterization
- Application : The hydrothermal synthesis of new compounds like potassium iron (III) pyrophosphate demonstrates its utility in creating new materials with potential applications in various fields, including electronics and material science (Gopalakrishna et al., 2005).
Influence on Light Scatter in Crystals
- Application : The effect of pyrophosphate on the light scatter in potassium dihydrogen phosphate crystals was studied, indicating its potential applications in optical materials and photonics (Sun et al., 2001).
Mechanism of Action
Target of Action
Potassium pyrophosphate (K4P2O7) is a water-soluble, buffering, and chelating agent . It is a biocompatible and non-toxic compound that is commonly used as a food additive . The primary targets of this compound are the biochemical processes that require buffering and chelation.
Mode of Action
This compound acts as an ionic dispersant to form a low viscous solution . It interacts with its targets by binding to them and altering their chemical properties. This interaction can result in changes in the physical and chemical properties of the target substances, making them more soluble or dispersible.
Biochemical Pathways
This compound plays a role in many biosynthetic pathways that produce pyrophosphate (PPi) as a by-product . Pyrophosphatases play pivotal roles in PPi detoxification by converting PPi to inorganic phosphate . It also plays a role in the mineralization of hard tissues .
Pharmacokinetics
This compound is a water-soluble compound, which suggests that it can be easily absorbed and distributed in the body . .
Result of Action
The action of this compound results in the formation of a low viscous solution when used as an ionic dispersant . It also results in the detoxification of pyrophosphate in various biosynthetic pathways . In the context of hard tissue mineralization, it plays a significant role .
Action Environment
This compound dissociates completely in aqueous media to potassium ions (K+) and pyrophosphate ions (P2O7 4-). The pyrophosphate anion is unstable in aqueous solution and hydrolyses into inorganic phosphate . Both potassium ions (K+) and phosphate ions (HPO4 2-) are ubiquitous in the environment . Therefore, the action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other ions.
Safety and Hazards
Future Directions
Potassium pyrophosphate is used in many industrial applications such as surface treatment, boiler descaling, detergent manufacturing, paint and coatings, mining of ore and clay, oil drilling, and synthetic rubber production . It is applied as a food additive, detergent builder, oral care agent . It can be found in herbicides as a spray adjuvant . It is also used as an emulsifier and buffering agent in processed meat, fish, and cheese . It is also used as a gelling agent in instant puddings and desserts .
properties
IUPAC Name |
tetrapotassium;phosphonato phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYCLIXPGLDDLTM-UHFFFAOYSA-J | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
K4P2O7, K4O7P2 | |
Record name | TETRAPOTASSIUM DIPHOSPHATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | TETRAPOTASSIUM PYROPHOSPHATE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3036446 | |
Record name | Potassium pyrophosphate | |
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Molecular Weight |
330.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided., Dry Powder; Liquid; NKRA; Other Solid, Colourless crystals or white, very hygroscopic powder, Trihydrate: Colorless deliquescent solid; [Merck Index] White odorless solid; Hygroscopic; [ICSC] White hygroscopic powder or granules; [Alfa Aesar MSDS], ODOURLESS HYGROSCOPIC WHITE GRANULES OR POWDER. | |
Record name | POTASSIUM TETRAPYRO PHOSPHATE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Diphosphoric acid, potassium salt (1:4) | |
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Record name | TETRAPOTASSIUM DIPHOSPHATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Tetrapotassium pyrophosphate | |
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Record name | TETRAPOTASSIUM PYROPHOSPHATE | |
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Solubility |
Soluble in water, insoluble in ethanol, Solubility in water, g/100ml at 25 °C: 187 (very good) | |
Record name | TETRAPOTASSIUM DIPHOSPHATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | TETRAPOTASSIUM PYROPHOSPHATE | |
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CAS RN |
7320-34-5, 10124-52-4 | |
Record name | POTASSIUM TETRAPYRO PHOSPHATE | |
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URL | https://cameochemicals.noaa.gov/chemical/22674 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Diphosphoric acid, tetrapotassium salt | |
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Record name | Diphosphoric acid, potassium salt | |
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Record name | Diphosphoric acid, potassium salt (1:4) | |
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Record name | Potassium pyrophosphate | |
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Record name | Diphosphoric acid, potassium salt | |
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Record name | Tetrapotassium pyrophosphate | |
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Record name | POTASSIUM PYROPHOSPHATE | |
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Record name | TETRAPOTASSIUM PYROPHOSPHATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Melting Point |
1090 °C | |
Record name | TETRAPOTASSIUM PYROPHOSPHATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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